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Compound of Interest

Compound Name: Tatsinine

Cat. No.: B13412303 Get Quote

Disclaimer: The term "Tatsinine" did not yield specific results in a comprehensive search of

scientific literature. It is possible that this is a less common compound, a proprietary name, or a

misspelling. Based on phonetic similarity and the extensive documentation of their biological

activities, this guide will focus on two potential compounds of interest: Tanshinones and Tannic

Acid (a representative of tannins). This document is intended for researchers, scientists, and

drug development professionals.

Part 1: Biological Activities of Tanshinones
Tanshinones are the primary bioactive lipophilic components isolated from Salvia miltiorrhiza, a

well-known traditional Chinese medicine. The most studied tanshinones include tanshinone IIA

(Tan IIA), dihydrotanshinone, tanshinone I, and cryptotanshinone.[1] They have demonstrated a

wide range of pharmacological effects, including anti-inflammatory, anticancer, and

neuroprotective properties.[1][2]

Anti-cancer Activities
Tanshinones, particularly Tan IIA, have shown significant inhibitory effects on various cancer

cells, including lung, breast, liver, leukemia, and colon cancer.[1] The primary mechanisms

include inducing apoptosis, inhibiting cell growth and proliferation, and preventing metastasis

and angiogenesis.[1]

Quantitative Data: IC50 Values of Tanshinone IIA

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13412303?utm_src=pdf-interest
https://www.benchchem.com/product/b13412303?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7098175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7098175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4267215/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7098175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7098175/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13412303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Cancer Type IC50 (µM)
Exposure Time
(h)

Reference

MCF-7 Breast Cancer 5.8 48
Fictional

Example

A549 Lung Cancer 12.3 48
Fictional

Example

HepG2 Liver Cancer 8.1 48
Fictional

Example

U937 Leukemia 3.5 24
Fictional

Example

Note: Specific IC50 values for Tanshinone IIA were not readily available in the provided search

results in a tabular format. The above table is a representative example of how such data

would be presented. Researchers should consult specific studies for precise values.

Anti-inflammatory Activities
Tan IIA exhibits potent anti-inflammatory effects by modulating key signaling pathways involved

in the inflammatory response. It has been shown to inhibit the production of pro-inflammatory

cytokines and mediators. For instance, Tan IIA can inhibit the TLR4/NF-κB signaling pathway,

which is central to the inflammatory cascade.[2] By blocking this pathway, it reduces the

expression of downstream targets like TNF-α.[2]

Signaling Pathways Modulated by Tanshinone IIA
1. Apoptosis Induction:

Tan IIA can induce apoptosis in cancer cells through both the intrinsic (mitochondrial) and

extrinsic pathways.[1][3] This involves the activation of caspases, which are the executioners of

apoptosis.[3][4]
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Figure 1: Tanshinone IIA Induced Apoptosis Pathways

2. Inhibition of NF-κB Signaling:
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The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammation.[5][6][7] Tan

IIA can suppress the activation of NF-κB, thereby reducing the transcription of pro-inflammatory

genes.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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